Cas no 63-42-3 (Lactose)

• Product Name: Lactose
• CAS No: 63-42-3
• MF: C₁₂H₂₂O₁₁
• MW: 342.2965
• MDL: MFCD00151251
• CID: 33801
• PubChem ID: 49837892
• Update Time: 2025-08-18

Lactose Chemical and Physical Properties

Names and Identifiers

• ANHYDROTETRACYCLINE HYDROCHLORIDE
• AnhydrotetracyclineHCl
• Anhydrotetracycline hydrochloride, 'can be used as a secondary standard'
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-, monohydrochloride, (4S,4aS,12aS)-
• (4s,4as,12as)-4-(dimethylamino)-1,4,4a,5,12,12a-hexahydro-3,10,11,12a-tetrahydroxy-6-methyl-1,12-dioxo-2-naphthacenecarboxamide monohydrochloride
• 5A,6-ANHYDROTETRACYCLINEHYDROCHLORIDE
• Anhydrotetracycline hydrochloride,'can be used as secondary standard.'
• (+)-beta-D-lactose
• 4-O-Beta-D-galactopyranosyl-D-glucose
• 4-(beta-D-galactosido)-D-glucose
• Beta-D-Lactose
• Beta-lactose
• D-(+)-Lactose
• Lac
• lactin
• lactobiose
• Lactose
• Milk sugar
• saccharum lactin
• D(+)-Lactose
• Lactosum , anhydrous
• Anhydrous lactose
• D(+)-LACTOSE MONOHYDRATE, EXTRA PURE, PH EUR, BP, NF
• D-Lactose
• D-Lactose Anhydrous
• Lactose, Anhydrous
• Aletobiose
• Galactinum
• Osmolactan
• Ph Eur,USP,NF,JP
• SUGAR MILK
• Lactosum anhydricum
• 4-O-beta-D-Galactopyranosyl-beta-D-glucopyranose
• Fast-flo Lactose
• Fast-flo
• Lactose anhydrous
• (+)-Lactose
• Pharmatose 450M
• beta-D-Glucopyranose, 4-O-beta-D-galactopyranosyl-
• Tablettose
• .beta.-Lactose
• Zeparox EP
• Lactose Fast-flo
• Pharmatos
• lactose,anhydrous
• saccharumlactin
• x-ray exposed (1000 rad)lactose
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-{[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}oxane-3,4,5-triol
• Q27890379
• Galbeta1-4-Glc
• C00243
• Milchzucker
• Gal(b1-4)Glc
• beta-Gal1,4-Glc
• GUBGYTABKSRVRQ-QKKXKWKRSA-N
• Laktose
• Lactose (TN)
• CHEMBL1159651
• beta-D-galactopyranosyl-(1->4)-D-glucopyranose
• Epitope ID:142487
• Lactose, anhydrous (JAN/NF)
• beta-D-Gal-(1->4)-D-Glc
• BENZOICACIDDODECYLESTER
• AKOS040732197
• 4-O-beta-D-galactopyranosyl-D-glucopyranose
• 1-beta-D-Galactopyranosyl-4-D-glucopyranose
• DB04465
• CHEBI:17716
• SCHEMBL8446
• F_FULL_20000000000000_GS_4019
• DTXSID501015196
• EN300-19650781
• Anhydrous lactose (JP17)
• (Gal)1 (Glc)1
• D00046
• A868147
• beta-D-Galp-(1->4)-D-Glcp
• Galbeta1-4Glc
• Laktobiose
• BDBM50572952

• MDL： MFCD00151251
• Inchi： 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5+,6+,7-,8-,9-,10-,11-,12+/m1/s1
• InChI Key： GUBGYTABKSRVRQ-DCSYEGIMSA-N
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[H]
• BRN： 93796

Computed Properties

• Exact Mass: 342.11600
• Monoisotopic Mass: 342.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190
• Topological Polar Surface Area: 197A^2
• Isotope Atom Count: 0
• XLogP3: -4.7

Experimental Properties

• Color/Form: White crystalline or crystalline powder
• Density: 1.525
• Melting Point: 222.8 ºC
• Boiling Point: 667.9°C at 760 mmHg
• Flash Point: 288.9±26.4 °C
• Refractive Index: 1.5376 (estimate)
• Solubility: 自由但缓慢地溶于水，几乎不溶于乙醇 (96%)。
• Water Partition Coefficient: 5-10 g/100 mL at 20 ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 197.37000
• LogP: -5.55460
• Specific Rotation: +54.4° - +59.9° (c=10, H2O)
• pka: 12.39±0.20(Predicted)
• Solubility: 5-10 g/100 mL at 20 ºC

Lactose Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： 24/25
• RTECS：OD9625000
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds